N-(4-ethylbenzo[d]thiazol-2-yl)-4-(isopropylsulfonyl)benzamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C19H20N2O3S2/c1-4-13-6-5-7-16-17(13)20-19(25-16)21-18(22)14-8-10-15(11-9-14)26(23,24)12(2)3/h5-12H,4H2,1-3H3,(H,20,21,22)
• InChI Key: ALWIXNWIYJJIRM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C(C)C
• Molecular Formula: C19H20N2O3S2
• Molecular Weight: 388.5 g/mol

Description

N-(4-ethylbenzo[d]thiazol-2-yl)-4-(isopropylsulfonyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as EBTB, and it has been studied extensively for its biochemical and physiological effects. In

Scientific Research Applications

Anticancer Properties

• A study by (Ravinaik et al., 2021) reported the synthesis of a series of benzamide derivatives, including compounds structurally related to N-(4-ethylbenzo[d]thiazol-2-yl)-4-(isopropylsulfonyl)benzamide, which showed promising anticancer activities against various cancer cell lines.

Antimicrobial and Antituberculosis Activity

• Research by (Anuse et al., 2019) demonstrated that benzothiazole derivatives exhibit good to moderate activity against selected bacterial and fungal microbial strains.
• (Jeankumar et al., 2013) described the design and synthesis of thiazole derivatives as inhibitors of Mycobacterium tuberculosis, indicating potential applications in treating tuberculosis.

Fluorescent Sensors and Molecular Probes

• A study by (Suman et al., 2019) showcased benzothiazole derivatives as fluorescent sensors for metal ions, suggesting their use in chemical sensing and molecular imaging.

Novel Therapeutic Agents

• (Brockmann et al., 2014) discussed thiazolides as a new class of anti-infectious agents, indicating the potential of benzothiazole derivatives in developing novel therapies for various diseases.

Green Chemistry in Synthesis

• (Gao et al., 2020) provided insights into the synthesis of benzothiazole compounds in alignment with green chemistry principles, highlighting the environmental benefits of these methods.